Cas no 40718-08-9 (3,5-Dibromo-2-hydroxybenzonitrile)

• Product Name: 3,5-Dibromo-2-hydroxybenzonitrile
• CAS No: 40718-08-9
• MF: C₇H₃Br₂NO
• MW: 276.912820100784
• MDL: MFCD00662354
• CID: 820712
• PubChem ID: 2782352
• Update Time: 2025-06-29

3,5-Dibromo-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-hydroxybenzonitrile
• 3,5-Dibrom-2-hydroxy-benzonitril
• 3,5-dibromo-2-hydroxy-benzonitrile
• 3.5-Dibrom-salicylsaeure-nitril
• 4.6-Dibrom-2-cyan-phenol
• ALBB-035008
• Z1269123067
• SCHEMBL1423613
• 40718-08-9
• IZOWHVRXNOVUGY-UHFFFAOYSA-N
• EN300-725117
• DTXSID10382041
• MFCD00662354
• benzonitrile, 3,5-dibromo-2-hydroxy-
• AKOS022176074
• DA-24647
• AS-43464
• CS-0217270
• STL582468

• MDL： MFCD00662354
• Inchi： 1S/C7H3Br2NO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H
• InChI Key： IZOWHVRXNOVUGY-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=CC(Br)=CC=1Br

Computed Properties

• Exact Mass: 274.85800
• Monoisotopic Mass: 274.85814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02000
• LogP: 2.78888

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3,5-Dibromo-2-hydroxybenzonitrile

3,5-Dibromo-2-hydroxybenzonitrile: A Comprehensive Overview

3,5-Dibromo-2-hydroxybenzonitrile, also known by its CAS registry number CAS No. 40718-08-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with bromine atoms at the 3 and 5 positions and a hydroxyl group at the 2 position. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 3,5-Dibromo-2-hydroxybenzonitrile typically involves multi-step organic reactions, often starting from bromobenzene derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, thereby improving the overall yield and purity of the compound. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for such specialized compounds.

In terms of physical properties, 3,5-Dibromo-2-hydroxybenzonitrile exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding. The presence of bromine atoms also contributes to its high boiling point and excellent thermal stability. These properties make it suitable for applications that require stable chemical structures under harsh conditions.

One of the most notable applications of 3,5-Dibromo-2-hydroxybenzonitrile is in the field of materials science, particularly in the development of advanced polymers and composites. Its ability to act as a building block for more complex structures has led to its use in creating high-performance materials with tailored properties. For example, recent studies have demonstrated its potential as a precursor for synthesizing conductive polymers, which are essential components in electronic devices such as flexible displays and sensors.

In addition to its role in materials science, 3,5-Dibromo-2-hydroxybenzonitrile has also found applications in pharmaceutical research. The compound's unique combination of functional groups makes it an attractive candidate for drug design, particularly in the development of bioactive molecules with specific pharmacological properties. Researchers have explored its potential as a lead compound for anti-inflammatory and anticancer agents, leveraging its ability to interact with biological targets through multiple modes of action.

The environmental impact of 3,5-Dibromo-2-hydroxybenzonitrile has also been a subject of recent interest. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. While preliminary findings suggest that it is not inherently toxic at low concentrations, further research is needed to fully characterize its environmental behavior and ensure sustainable practices in its production and use.

In conclusion, 3,5-Dibromo-2-hydroxybenzonitrile, or CAS No. 40718-08-9, is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in both academic research and industrial processes. As ongoing research continues to uncover new insights into its synthesis, applications, and environmental impact, this compound is poised to play an even more significant role in shaping future advancements in chemistry and materials science.